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Compound of Interest

Compound Name: 2-Fluoro-4-iodotoluene

Cat. No.: B1330220

Core Chemical Identity and Physicochemical
Profile

2-Fluoro-4-iodotoluene is a halogenated aromatic compound integral to modern medicinal
chemistry and organic synthesis.[1][2] Its structure, featuring a benzene ring substituted with
methyl, fluorine, and iodine groups, makes it a versatile building block for creating more
complex molecules, particularly in the development of novel pharmaceuticals and
agrochemicals.[1][2] The presence and positioning of the electronegative fluorine and iodine
atoms significantly influence the compound's reactivity, making it a valuable intermediate for
targeted biological pathways.[1][2]

A precise understanding of its physicochemical properties is the foundation for its safe and
effective use. These properties dictate storage conditions, handling procedures, and
appropriate emergency responses.
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Property Value Source

CAS Number 39998-81-7 [LI21[31[415106]7118]

Molecular Formula C7HsFlI [L12][31[41[5]16]

Molecular Weight 236.03 g/mol [L1121[31[91[ 7]
2-fluoro-4-iodo-1-

IUPAC Name [1]
methylbenzene

Melting Point 22-24 °C [1][2]119]

Boiling Point 206-208 °C [1119]

Density ~1.76 g/cm3 (estimate) 9]

Flash Point 79 °C (175 °F) [1][9]
White to yellow to green clear

Appearance o ] ) [2][5]
liquid or low melting solid

Solubility Insoluble in water [9]
QZLWTFTXGKKCHZ-

InChl Key [1][5]

UHFFFAOYSA-N

Hazard Identification and Risk Mitigation

According to the Globally Harmonized System (GHS), 2-Fluoro-4-iodotoluene is classified as

a hazardous substance requiring careful handling.[6] The primary hazards are associated with

its combustible nature and its irritant effects on the skin, eyes, and respiratory system.[3][6]

e H227: Combustible liquid.[3][6][8] Its flash point of 79°C means it can ignite when exposed to
an ignition source at or above this temperature.[1] Therefore, it must be kept away from open
flames, sparks, and hot surfaces.[6][10]

o H315: Causes skin irritation.[3][6] Prolonged or repeated contact can lead to dermatitis. This
necessitates the use of chemically resistant gloves.

o H319: Causes serious eye irritation.[3][6] Direct contact can cause significant eye damage.
Safety glasses or goggles are mandatory.
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e H335: May cause respiratory irritation.[3][6] Inhalation of vapors or mists can irritate the
respiratory tract. All handling should occur in a well-ventilated area or a chemical fume hood.

[6]

The GHS pictogram associated with these hazards is the exclamation mark (GHSQ7), signaling
that it is an irritant and has other less severe hazards.[6]

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to safety is critical. Engineering controls are the first line of defense,
followed by administrative controls and, finally, personal protective equipment.

o Engineering Controls: Always handle this compound within a certified chemical fume hood to
minimize inhalation exposure.[6] Ensure that an eyewash station and a safety shower are
readily accessible and in close proximity to the workstation.[10]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[11]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[6]
Contaminated clothing should be removed and washed before reuse.[10]

o Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a
NIOSH/MSHA-approved respirator is necessary.[11]

Detailed Protocol: Safe Handling and Preparation of
a Standard Solution

This protocol outlines the step-by-step methodology for safely handling 2-Fluoro-4-
iodotoluene and preparing a stock solution, a common procedure in a research setting.

Objective: To prepare a 100 mM stock solution of 2-Fluoro-4-iodotoluene in anhydrous
DMSO.
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Materials:

2-Fluoro-4-iodotoluene (solid or liquid form)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Volumetric flasks (Class A)

o Appropriate glassware (beakers, graduated cylinders)

o Chemically resistant spatulas

» Pipettes and sterile, filtered tips

e Personal Protective Equipment (as specified in Section 3)

Procedure:

o Pre-Experiment Safety Check:
o Confirm the chemical fume hood is operational and has a valid certification.
o Ensure the safety shower and eyewash station are unobstructed.
o Don appropriate PPE: lab coat, safety goggles, and nitrile gloves.

e Acclimatization and Weighing:

o Since the compound has a low melting point (22-24°C), it may be a solid or liquid
depending on the ambient temperature.[1][2][9] If solid, allow the sealed container to
equilibrate to room temperature inside the fume hood to prevent condensation.

o Place a weighing boat on the analytical balance and tare it.

o Carefully weigh out the required mass of 2-Fluoro-4-iodotoluene (e.g., 236.03 mg for a
10 mL of 100 mM solution). Perform this step swiftly to minimize exposure to air and light,
as the compound can be light-sensitive.[9]
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e Dissolution:
o Transfer the weighed compound into the appropriate Class A volumetric flask.
o Using a pipette, add approximately half the final volume of anhydrous DMSO.

o Gently swirl the flask to dissolve the compound completely. Do not heat, as this can create
hazardous vapors.

e Final Volume Adjustment:

o Once fully dissolved, carefully add anhydrous DMSO until the bottom of the meniscus
aligns with the calibration mark on the volumetric flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Storage and Labeling:
o Transfer the solution to a clearly labeled, amber glass vial to protect it from light.

o The label should include: "2-Fluoro-4-iodotoluene, 100 mM in DMSO," the date of
preparation, and your initials.

o Store the solution in a cool (2-8 °C), dry, and dark place as recommended for the neat
compound.[2][6]

e Waste Disposal and Cleanup:

o Dispose of all contaminated materials (gloves, weighing boats, pipette tips) in a
designated hazardous waste container.

o Wipe down the work area in the fume hood with an appropriate solvent.

Emergency Procedures: First Aid and Spill
Response

In the event of an accidental exposure or spill, a swift and correct response is crucial.
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First-Aid Measures:

 Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[6][12][13]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[6][12][14] If irritation persists, seek medical
attention.[10][14]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[6][10][14] Remove contact lenses if
present and easy to do.[6][10] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate
medical attention.[6][10][14]

Workflow for Spill Response

The following diagram outlines the logical workflow for managing a spill of 2-Fluoro-4-
iodotoluene.

Click to download full resolution via product page
Caption: Emergency response workflow for a 2-Fluoro-4-iodotoluene spill.

Stability, Storage, and Disposal

o Chemical Stability: The compound is stable under recommended storage conditions.
However, it is sensitive to light and should be stored accordingly.[9]
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e Incompatible Materials: Keep away from strong oxidizing agents.

e Hazardous Decomposition Products: Thermal decomposition can release hazardous
substances, including carbon oxides, hydrogen fluoride, and hydrogen iodide.[6]

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated
place, away from ignition sources.[9][6] A storage temperature of 2-8 °C is recommended.[2]

[6]

» Disposal: Dispose of the chemical and its container in accordance with all local, state, and
federal regulations. This should be done through an approved waste disposal plant.[6][8] Do
not release into the environment.[10]

Conclusion

2-Fluoro-4-iodotoluene is a valuable reagent in chemical synthesis, but its safe use is
paramount. By understanding its specific hazards and adhering to the rigorous handling,
storage, and emergency protocols outlined in this guide, researchers can mitigate risks and
ensure both personal safety and the integrity of their scientific work. This document serves as a
dynamic resource that should be integrated into standard laboratory operating procedures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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